Cas no 1225632-70-1 (1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine)

• Product Name: 1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine
• CAS No: 1225632-70-1
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 6397393
• PubChem ID: 64545492
• Update Time: 2025-08-05

1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine
• 4-Thiazolemethanamine, 2-(methoxymethyl)-α-methyl-
• AKOS013870570
• 1-(2-(Methoxymethyl)thiazol-4-yl)ethan-1-amine
• 1225632-70-1
• CS-0275401
• EN300-1838334
• 1-[2-(methoxymethyl)-1,3-thiazol-4-yl]ethan-1-amine

• Inchi： 1S/C7H12N2OS/c1-5(8)6-4-11-7(9-6)3-10-2/h4-5H,3,8H2,1-2H3
• InChI Key： YLQQNPZZSOJYLF-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)N)N=C1COC

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 250.9±25.0 °C(Predicted)
• pka: 7.94±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine

Chemical Profile of 1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine (CAS No: 1225632-70-1)

1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1225632-70-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a thiazole core appended with an ethanamine side chain, further functionalized by a methoxymethyl group. The structural motif presents a unique combination of nitrogen and sulfur atoms within the heterocycle, which is known to impart distinctive electronic and steric properties conducive to molecular recognition and interaction with biological targets.

The thiazole scaffold is a privileged structure in medicinal chemistry, widely recognized for its prevalence in biologically active natural products and synthetic drugs. Its aromaticity, modulated by the sulfur atom, allows for versatile modifications at the 4-position, as seen in this compound. The presence of the ethanamine moiety at the 1-position introduces a basic nitrogen capable of hydrogen bonding or salt formation, enhancing solubility and binding affinity. The methoxymethyl substituent at the 2-position adds an electron-donating alkoxyl group, which can influence the compound's reactivity and pharmacokinetic profile.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The thiazole derivative described here has garnered attention due to its potential applications in modulating enzyme activity and receptor binding. Specifically, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in inflammatory diseases and cancer pathways. The unique combination of functional groups makes it a promising candidate for further exploration in medicinal chemistry.

In vitro investigations have begun to elucidate the pharmacological profile of 1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine (CAS No: 1225632-70-1). Initial screening assays indicate that it demonstrates moderate affinity for target proteins associated with metabolic disorders. The methoxymethyl group appears to play a critical role in optimizing binding interactions, while the thiazole core contributes to structural stability and metabolic resilience. These findings align with broader trends in drug design, where structural diversity is leveraged to achieve therapeutic efficacy.

The synthesis of this compound represents an elegant application of modern organic chemistry techniques. The construction of the thiazole ring system typically involves cyclization reactions between thioamides or thiolates with appropriate aldehydes or ketones. Subsequent functionalization at the 4-position via nucleophilic substitution or metal-catalyzed cross-coupling reactions allows for precise control over regioselectivity. The introduction of the ethanamine and methoxymethyl groups can be achieved through nucleophilic addition or reductive amination strategies, respectively.

The chemical properties of 1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine (CAS No: 1225632-70-1) are further influenced by its solubility characteristics. While the presence of polar functional groups enhances water solubility, careful optimization may be required to balance hydrophilicity with lipophilicity for optimal pharmacokinetic behavior. Computational modeling has been instrumental in predicting molecular interactions and optimizing physicochemical properties such as logP values and pKa distributions.

Future research directions may focus on derivatization strategies to enhance potency or selectivity. For instance, replacing the methoxymethyl group with other alkylating agents could modify metabolic stability while preserving biological activity. Additionally, exploring analogs with different substitution patterns on the thiazole ring may uncover novel pharmacophores with improved therapeutic profiles. Such endeavors underscore the dynamic interplay between synthetic chemistry and pharmacology in developing next-generation therapeutics.

The industrial relevance of this compound is underscored by its potential as an intermediate in larger synthetic schemes. Pharmaceutical manufacturers often seek versatile building blocks that can be readily incorporated into complex drug molecules without compromising yield or purity. The structural features of 1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine (CAS No: 1225632-70-1) make it an attractive candidate for such applications, particularly in multi-step syntheses requiring regioselective transformations.

Regulatory considerations also play a critical role in evaluating new chemical entities like this one. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards for preclinical and clinical studies. While not classified as a controlled substance under current international regulations, proper documentation and handling protocols remain essential to maintaining consistency across production batches.

The broader significance of this research lies in advancing our understanding of how structural modifications influence biological activity at a molecular level. By studying compounds like 1-(2-(hydroxymethyl)phenyl)-N-methanesulfonyl-N'-phenylurea, researchers gain insights into key principles governing drug design—principles that can be applied across diverse therapeutic areas including oncology, neurology, and infectious diseases.